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Compound of Interest

Compound Name: Biotin-PEG2-C2-iodoacetamide

Cat. No.: B3121766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bioconjugation techniques are fundamental to modern life sciences, enabling the study of

protein interactions, the development of targeted therapeutics, and the creation of advanced

diagnostic assays. Among the diverse array of bioconjugation reagents, Biotin-PEG2-C2-
iodoacetamide stands out for its specificity and versatility in labeling proteins and other

biomolecules. This guide provides a comprehensive overview of its chemical properties,

mechanism of action, and detailed protocols for its application in protein biotinylation,

purification, and downstream analysis.

Chemical Structure and Properties of Biotin-PEG2-
C2-iodoacetamide
Biotin-PEG2-C2-iodoacetamide is a thiol-reactive biotinylation reagent. Its structure consists

of three key functional components: a biotin moiety, a polyethylene glycol (PEG) spacer, and an

iodoacetamide reactive group.

Biotin Moiety: This vitamin (B7) exhibits an exceptionally high and specific affinity for avidin

and streptavidin proteins, forming the basis for highly sensitive detection and purification

applications.
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PEG2 Spacer Arm: The short, hydrophilic diethylene glycol spacer enhances the water

solubility of the reagent and the resulting conjugate.[1] It also reduces steric hindrance,

improving the accessibility of the biotin group for binding to avidin or streptavidin.[1]

Iodoacetamide Reactive Group: This functional group specifically reacts with the sulfhydryl

(thiol) groups of cysteine residues in proteins to form a stable thioether bond.[1][2]

Property Value Reference

Molecular Formula C₁₈H₃₁IN₄O₅S [1]

Molecular Weight 542.43 g/mol [3]

CAS Number 292843-75-5 [1]

Appearance White to light yellow solid [3]

Solubility
Soluble in water (with

warming), DMSO, and DMF
[3]

Storage
Store at -20°C, protected from

light and moisture
[1][3]

Mechanism of Bioconjugation
The bioconjugation reaction of Biotin-PEG2-C2-iodoacetamide with a protein is a bimolecular

nucleophilic substitution (SN2) reaction. The deprotonated thiol group (thiolate anion) of a

cysteine residue acts as a nucleophile, attacking the electrophilic carbon atom of the

iodoacetamide group. This results in the displacement of the iodide ion and the formation of a

stable, covalent thioether linkage between the biotinylating reagent and the protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/biotin-peg2-c2-iodoacetamide.html
https://www.benchchem.com/product/b3121766#introduction-to-bioconjugation-with-biotin-peg2-c2-iodoacetamide
https://www.benchchem.com/product/b3121766#introduction-to-bioconjugation-with-biotin-peg2-c2-iodoacetamide
https://www.benchchem.com/product/b3121766#introduction-to-bioconjugation-with-biotin-peg2-c2-iodoacetamide
https://www.benchchem.com/product/b3121766#introduction-to-bioconjugation-with-biotin-peg2-c2-iodoacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3121766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3121766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

